Cas no 41330-04-5 ( )
structure
Product Name:
CAS No:41330-04-5
MF:C9H14Br2O2
MW:314.014261722565
CID:926855
PubChem ID:318581
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6,11-dibromo-1,4-dioxaspiro[4.6]undecane
- NSC255302
- 41330-04-5
- DS-015635
- DTXSID70312501
- NSC-255302
-
-
- Inchi： 1S/C9H14Br2O2/c10-7-3-1-2-4-8(11)9(7)12-5-6-13-9/h7-8H,1-6H2
- InChI Key： ISSRFPWGCWTAFR-UHFFFAOYSA-N
- SMILES： BrC1CCCCC(C21OCCO2)Br
Computed Properties
- Exact Mass: 313.93401g/mol
- Monoisotopic Mass: 311.93605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 18.5Ų
Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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